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Compound of Interest

Compound Name: AAL-149

Cat. No.: B11750962 Get Quote

Essential Safety and Handling Guide for AAL-
149
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling, use, and disposal of AAL-149 (CAS No. 177258-60-5). AAL-149 is a non-

phosphorylatable analog of FTY720 and a novel inhibitor of the transient receptor potential

cation channel subfamily M, member 7 (TRPM7).[1][2][3] It is intended for research use only.

Given that a publicly available Safety Data Sheet (SDS) for AAL-149 is not currently available,

this guidance is based on general principles of laboratory safety for handling novel chemical

compounds and available research data. It is imperative that all users conduct a thorough risk

assessment in consultation with their institution's Environmental Health and Safety (EHS)

department before commencing any work with this substance.
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Property Value Source

CAS Number 177258-60-5 [1][2]

Molecular Formula C18H31NO2 [1]

Molecular Weight 293.45 g/mol [2]

Description

Non-phosphorylatable FTY720

analogue and novel TRPM7

inhibitor.

[1][2][3]

Primary Research Area
Anti-inflammatory effects in

vivo and in vitro.[1][2][3]

Solubility Soluble in 100% ethanol. [4]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of PPE. The following table

outlines recommended PPE for handling AAL-149 based on standard laboratory procedures

for novel chemical compounds.
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PPE Category Minimum Requirement
Recommended for Higher
Risk Operations

Eye Protection
ANSI Z87.1 compliant safety

glasses with side shields.

Chemical splash goggles or a

full-face shield if there is a risk

of splashing.

Hand Protection

Nitrile gloves. Check for

breakthrough time and

compatibility.

Double gloving with nitrile

gloves.

Body Protection Fully buttoned laboratory coat.
Chemical-resistant apron or

gown over a laboratory coat.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area.

A NIOSH-approved respirator

may be necessary if creating

aerosols or handling larger

quantities. Consult your

institution's EHS for specific

recommendations.

Operational Plan: Step-by-Step Handling
Procedures
Preparation and Reconstitution

Work Area Preparation:

Ensure the work area (e.g., a chemical fume hood or a designated benchtop in a well-

ventilated lab) is clean and uncluttered.

Have all necessary equipment and supplies ready, including PPE, AAL-149 vial, solvent

(100% ethanol), sterile syringes and needles, and waste containers.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above.

Reconstitution of Lyophilized Powder:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b11750962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11750962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the vial of AAL-149 to equilibrate to room temperature before opening.[2]

Carefully remove the cap and disinfect the rubber septum with an appropriate disinfectant

(e.g., 70% ethanol).

Using a sterile syringe and needle, slowly add the required volume of 100% ethanol to the

vial to achieve the desired stock solution concentration.

Gently swirl or vortex the vial until the powder is completely dissolved. Avoid vigorous

shaking to prevent aerosol formation.

Experimental Use
Dilutions:

Perform all dilutions of the stock solution within a chemical fume hood to minimize

inhalation exposure.

Use appropriate laboratory equipment (e.g., calibrated micropipettes) for accurate

dilutions.

Cell Culture and In Vivo Studies:

When adding AAL-149 to cell cultures or preparing doses for in vivo studies, handle the

solutions with care to avoid splashes and spills.

Be aware of potential cytotoxic effects, although one study indicated no significant

cytotoxicity in HeLa cells at concentrations up to 10 µM.[3]

Disposal Plan
All waste materials contaminated with AAL-149 must be treated as hazardous chemical waste.
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Waste Stream Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., pipette tips,

gloves, vials, paper towels) should be collected

in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste

Unused solutions of AAL-149 and contaminated

liquid waste should be collected in a sealed,

labeled, and appropriate hazardous waste

container. Do not dispose of down the drain.

Follow your institution's specific guidelines for hazardous waste disposal. Contact your EHS

department for pickup and disposal procedures.

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is small

and you are trained to do so, contain the spill

with absorbent material. Wear appropriate PPE.

Clean the area with a suitable decontaminating

agent. For large spills, evacuate the area and

contact your institution's emergency response

team.
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AAL-149 Handling Workflow
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Caption: A flowchart outlining the key steps for the safe handling of AAL-149.
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PPE Selection Logic for AAL-149

Task: Handling AAL-149

Minimum PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

Risk of Splash?

Risk of Aerosol Generation?

No
Add:

- Chemical Goggles
- Face Shield

Yes

Add:
- Respirator

Yes

Click to download full resolution via product page

Caption: A decision-making diagram for selecting appropriate PPE when handling AAL-149.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.dcchemicals.com/product_show-aal-149.html
https://dcchemicals.com/coa/COA_DC73688.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10635799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10635799/
https://www.biorxiv.org/content/10.1101/2023.05.22.541802v2.full.pdf
https://www.benchchem.com/product/b11750962#personal-protective-equipment-for-handling-aal-149
https://www.benchchem.com/product/b11750962#personal-protective-equipment-for-handling-aal-149
https://www.benchchem.com/product/b11750962#personal-protective-equipment-for-handling-aal-149
https://www.benchchem.com/product/b11750962#personal-protective-equipment-for-handling-aal-149
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11750962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11750962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

